Cas no 94291-49-3 (Benzene,1-methoxy-2-(3-methylbutoxy)-)

• Product Name: Benzene,1-methoxy-2-(3-methylbutoxy)-
• CAS No: 94291-49-3
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 805942
• PubChem ID: 3024272
• Update Time: 2025-04-19

Benzene,1-methoxy-2-(3-methylbutoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methoxy-2-(3-methylbutoxy)-
• 1-methoxy-2-(3-methylbutoxy)benzene
• o-(isopentyloxy)anisole
• EINECS 304-873-1
• Guaiacol, 3-methylbutyl ether
• BENZENE, 1-METHOXY-2-(3-METHYLBUTOXY)-
• 8T38VD22J7
• CHEMBL2252456
• DTXSID80241393
• NS00040370
• 1-isopentoxy-2-methoxybenzene
• 94291-49-3
• UNII-8T38VD22J7
• XKBYPOKPAZUNSO-UHFFFAOYSA-N
• SCHEMBL791645

• Inchi： 1S/C12H18O2/c1-10(2)8-9-14-12-7-5-4-6-11(12)13-3/h4-7,10H,8-9H2,1-3H3
• InChI Key： XKBYPOKPAZUNSO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)CCC(C)C

Computed Properties

• Exact Mass: 194.13100
• Monoisotopic Mass: 194.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.953
• Boiling Point: 253.4°Cat760mmHg
• Flash Point: 85.6°C
• Refractive Index: 1.481
• PSA: 18.46000
• LogP: 3.12010